Cas no 50995-95-4 (2-Propylimidazole)

• Product Name: 2-Propylimidazole
• CAS No: 50995-95-4
• MF: C₆H₁₀N₂
• MW: 110.157001018524
• MDL: MFCD00059158
• CID: 55918
• PubChem ID: 87575064
• Update Time: 2025-10-22

2-Propylimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Propylimidazole
• 2-propyl-1H-imidazole
• 1H-Imidazole, 2-propyl-
• 2-n-propylimidazole
• MKBBSFGKFMQPPC-UHFFFAOYSA-N
• 2-propylimidazol
• 2-propyl imidazole
• zlchem 316
• PubChem15976
• 2-Propyl-1H-imidazole #
• KSC492M9R
• ZLC0146
• TRA0071791
• VI10004
• RL03874
• ZB011892
• SY021502
• UNII-2NRP6BO2R3
• AS-12032
• AC7723
• ACTIRON NXJ 60
• DTXSID0068606
• AM20100251
• propylimidazole
• 50995-95-4
• FT-0613383
• AKOS006227593
• NXJ60
• SCHEMBL150937
• Z1201043633
• EINECS 256-902-1
• EN300-77846
• 2NRP6BO2R3
• P0947
• AC-8724
• CS-W013667
• NS00022262
• A828385
• NXJ-60
• MFCD00059158
• W-105924
• 2-Propylimidazole,97%
• DTXCID2040943
• DB-021515

• MDL： MFCD00059158
• Inchi： 1S/C6H10N2/c1-2-3-6-7-4-5-8-6/h4-5H,2-3H2,1H3,(H,7,8)
• InChI Key： MKBBSFGKFMQPPC-UHFFFAOYSA-N
• SMILES： N1C=CN=C1CCC

Computed Properties

• Exact Mass: 110.08400
• Monoisotopic Mass: 110.084398
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 28.7

Experimental Properties

• Color/Form: Not determined
• Density: 0.9894 (rough estimate)
• Melting Point: 56.0 to 61.0 deg-C
• Boiling Point: 152°C/15mmHg(lit.)
• Flash Point: 131.1 °C
• Refractive Index: 1.4700 (estimate)
• PSA: 28.68000
• LogP: 1.36220
• Solubility: Not determined

2-Propylimidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39; S37/39
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39-S37/39
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Additional information on 2-Propylimidazole

Comprehensive Overview of 2-Propylimidazole (CAS No. 50995-95-4): Properties, Applications, and Industry Insights

2-Propylimidazole (CAS No. 50995-95-4) is a specialized organic compound belonging to the imidazole family, renowned for its versatile chemical properties and wide-ranging industrial applications. This heterocyclic compound features a five-membered ring structure containing two nitrogen atoms, making it a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. With the growing demand for high-performance chemicals in sustainable technologies, 2-Propylimidazole has garnered significant attention for its role in catalysis, corrosion inhibition, and polyurethane foam production.

In recent years, the surge in green chemistry initiatives has propelled research into eco-friendly imidazole derivatives. 2-Propylimidazole stands out due to its low toxicity profile and compatibility with biodegradable formulations. A common query among researchers is: *"How does 2-Propylimidazole compare to other imidazole-based catalysts in terms of efficiency?"* Studies indicate its superior thermal stability and selectivity in epoxy resin curing, a key process in composite materials for aerospace and automotive sectors.

The compound’s molecular structure (C₆H₁₀N₂) enables unique hydrogen-bonding interactions, which are exploited in pharmaceutical co-crystals to enhance drug solubility—a hot topic in drug delivery optimization. Notably, 2-Propylimidazole derivatives are being explored for antimicrobial coatings, addressing global concerns about hospital-acquired infections. This aligns with frequent searches like *"imidazole compounds for antiviral applications"* and *"non-toxic antimicrobial additives."*

From a manufacturing perspective, 2-Propylimidazole is synthesized via cyclocondensation reactions involving propylamine and glyoxal, with yields optimized through microwave-assisted synthesis—a technique trending in process intensification discussions. Its liquid state at room temperature facilitates handling in industrial-scale formulations, while its boiling point (≈280°C) ensures stability in high-temperature applications like electronic encapsulation.

Regulatory compliance remains a priority for users. While 2-Propylimidazole is not classified as hazardous under major REACH or EPA frameworks, proper storage conditions (away from oxidizers) and personal protective equipment (PPE) are recommended. This addresses frequent queries such as *"Is 2-Propylimidazole skin-irritating?"*—with data suggesting only mild irritation at high concentrations.

Emerging applications include its use in organic photovoltaics (OPVs) as an electron transport layer, capitalizing on its conjugated π-system. With the renewable energy sector booming, this positions 2-Propylimidazole as a candidate for next-gen solar cells. Additionally, its role in ionic liquids for CO₂ capture aligns with carbon-neutral initiatives, a dominant theme in sustainable chemistry forums.

To conclude, 2-Propylimidazole (CAS No. 50995-95-4) exemplifies the convergence of performance and sustainability in modern chemistry. Its adaptability across life sciences, materials engineering, and energy solutions ensures enduring relevance. For researchers seeking structure-activity relationships or manufacturers optimizing batch processes, this compound offers a compelling case study in multifunctional chemical design.